Cas no 71294-64-9 (1-(pyrrolidin-2-yl)propan-2-one)
71294-64-9 structure
Product Name:1-(pyrrolidin-2-yl)propan-2-one
CAS No:71294-64-9
MF:C7H13NO
MW:127.184221982956
MDL:MFCD18815857
CID:548193
PubChem ID:45085262
Update Time:2025-04-19
1-(pyrrolidin-2-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone,1-(2-pyrrolidinyl)-
- 1-pyrrolidin-2-ylpropan-2-one
- 2-Propanone, 1-(2-pyrrolidinyl)- (9CI)
- (?à)-Norhygrine
- 2-Propanone,1-(2-pyrrolidinyl)-, (?à)-
- 1-(pyrrolidin-2-yl)propan-2-one
- NS00094736
- DTXSID50665800
- 1-(2-PYRROLIDINYL)-2-PROPANONE
- Norhygrine
- AKOS006351312
- 2-Propanone,1-(2-pyrrolidinyl)-(9ci)
- 71294-64-9
- EN300-99766
- 1-(2-pyrrolidyl)-propan-2-one
- SCHEMBL10963632
-
- MDL: MFCD18815857
- Inchi: 1S/C7H13NO/c1-6(9)5-7-3-2-4-8-7/h7-8H,2-5H2,1H3
- InChI Key: ZAJDAGLJUKMNJL-UHFFFAOYSA-N
- SMILES: O=C(C)CC1CCCN1
Computed Properties
- Exact Mass: 127.09979
- Monoisotopic Mass: 127.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
- XLogP3: 0
Experimental Properties
- PSA: 29.1
1-(pyrrolidin-2-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-99766-0.05g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 95.0% | 0.05g |
$468.0 | 2025-03-21 | |
| Enamine | EN300-99766-0.1g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 95.0% | 0.1g |
$490.0 | 2025-03-21 | |
| Enamine | EN300-99766-0.25g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 95.0% | 0.25g |
$513.0 | 2025-03-21 | |
| Enamine | EN300-99766-0.5g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 95.0% | 0.5g |
$535.0 | 2025-03-21 | |
| Enamine | EN300-99766-1.0g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 95.0% | 1.0g |
$557.0 | 2025-03-21 | |
| Enamine | EN300-99766-2.5g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 95.0% | 2.5g |
$1089.0 | 2025-03-21 | |
| Enamine | EN300-99766-5.0g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 95.0% | 5.0g |
$1614.0 | 2025-03-21 | |
| Enamine | EN300-99766-10.0g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 95.0% | 10.0g |
$2393.0 | 2025-03-21 | |
| Enamine | EN300-99766-1g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 1g |
$557.0 | 2023-09-01 | ||
| Enamine | EN300-99766-5g |
1-(pyrrolidin-2-yl)propan-2-one |
71294-64-9 | 5g |
$1614.0 | 2023-09-01 |
1-(pyrrolidin-2-yl)propan-2-one Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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